Cas no 1071517-39-9 (Setrobuvir)

• Product Name: Setrobuvir
• CAS No: 1071517-39-9
• MF: C₂₅H₂₅FN₄O₆S₂
• MW: 560.617606878281
• CID: 836607
• PubChem ID: 135565932
• Update Time: 2025-06-08

Setrobuvir Chemical and Physical Properties

Names and Identifiers

• N-[3-[(4aR,5S,8R,8aS)-1-[(4-Fluorophenyl)methyl]-1,2,4a,5,6,7,8,8a-octahydro-4-hydroxy-2-oxo-5,8-methanoquinolin-3-yl]-1,1-dioxido-2H-1,2,4-benzothiadiazin-7-yl]methanesulfonamide
• SETROBUVIR
• ANA-598
• Methanesulfonamide,N-(3-((4aR,5S,8R,8aS)-1-((4-fluorophenyl)methyl)-1,2,4a,5,6,7,8,8a-octahydro-4-hydroxy-2-oxo-5,8-methanoquinolin-3-yl)-1,1-dioxido-2H-1,2,4-benzothiadiazin-7-yl)
• N-(3-((1R,2S,7R,8S)-3-((4-fluorophenyl)methyl)-6-hydroxy-4-oxo-3-azatricyclo (6.2.1.02,7)undec-5-en-5-yl)-1,1-dioxo-1,4-dihydro-1lambda6,2,4-benzothiadiazin-7-yl)methanesulfonamide
• Setrobuvir [USAN]
• Q7456835
• Methanesulfonamide, N-[3-[(4aR,5S,8R,8aS)-1-[(4-fluorophenyl)methyl]-1,2,4a,5,6,7,8,8a-octahydro-4-hydroxy-2-oxo-5,8-methanoquinolin-3-yl]-1,1-dioxido-2H-1,2,4-benzothiadiazin-7-yl]-
• Methanesulfonamide, N-(3-((4aR,5S,8R,8aS)-1-((4-fluorophenyl)methyl)-1,2,4a,5,6, 7,8,8a-octahydro-4-hydroxy-2-oxo-5,8-methanoquinolin-3-yl)-1,1-dioxido-2H-1,2,4- benzothiadiazin-7-yl)-
• AKOS040749487
• N-{3-[(1R,2S,7R,8S)-3-(4-fluoro-benzyl)-6-hydroxy-4-oxo-3-aza-tricyclo[6.2.1.02,7]undec-5-en-5-yl]-1,1-dioxo-1,4-dihydro-1lambda6-benzo[1,2,4]thiadiazin-7-yl}-methanesulfonamide
• SCHEMBL390586
• D10165
• PD118528
• RO 5466731
• DB12051
• NS00073295
• RO-5466731
• DA-57814
• DEKOYVOWOVJMPM-RLHIPHHXSA-N
• T5B2GI8F84
• TS-08630
• Methanesulfonamide, N-(3-((4aR,5S,8R,8aS)-1,2,4a,5,6,7,8,8a-octahydro-4-hydroxy-2-oxo-5,8-methanoquinolin-3-yl)-1,1-dioxido-2H-1,2,4-benzothiadiazin-7-yl)-
• Setrobuvir (USAN)
• Setrobuvir [INN]
• N-(3-((4aR,5S,8R,8aS)-1-(4-Fluorobenzyl)-4-hydroxy-2-oxo-1,2,4a,5,6,7,8,8a-octahydro-5,8-methanoquinolin-3-yl)-1,1-dioxido-4H-benzo[e][1,2,4]thiadiazin-7-yl)methanesulfonamide
• DTXSID301029850
• N-[3-[(1R,2S,7R,8S)-3-[(4-fluorophenyl)methyl]-6-hydroxy-4-oxo-3-azatricyclo[6.2.1.02,7]undec-5-en-5-yl]-1,1-dioxo-4H-1
• Setrobuvir [USAN:INN]
• E6,2,4-benzothiadiazin-7-yl]methanesulfonamide
• ANA598
• N-(3-((1R,2S,7R,8S)-3-((4-fluorophenyl)methyl)-6-hydroxy-4-oxo-3-azatricyclo (6.2.1.02,7)undec-5-en-5-yl)-1,1-dioxo-1,4-dihydro-1lambda6,2,4-benzothiadiazin-7- yl)methanesulfonamide
• RO5466731
• N-(3-((1R,2S,7R,8S)-3-(4-Fluoro-benzyl)-6-hydroxy-4-oxo-3-aza-tricyclo(6.2.1.0*2,7*)undec-5-en-5-yl)-1,1-dioxo-1,4-dihydro-1lambda*6*-benzo(1,2,4)thiadiazin-7-yl)-methanesulfonamide
• N-[3-[(1R,2S,7R,8S)-3-[(4-fluorophenyl)methyl]-6-hydroxy-4-oxo-3-azatricyclo[6.2.1.02,7]undec-5-en-5-yl]-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-7-yl]methanesulfonamide
• UNII-T5B2GI8F84
• setrobuvirum
• HY-13247
• ANA 598
• CS-0003187
• N-{3-[(1R,2S,7R,8S)-3-(4-Fluoro-benzyl)-6-hydroxy-4-oxo-3-aza-tricyclo[6.2.1.0*2,7*]undec-5-en-5-yl]-1,1-dioxo-1,4-dihydro-1lambda*6*-benzo[1,2,4]thiadiazin-7-yl}-methanesulfonamide
• SETROBUVIR [WHO-DD]
• 1071517-39-9
• Setrobuvir

• Inchi： 1S/C25H25FN4O6S2/c1-37(33,34)28-17-8-9-18-19(11-17)38(35,36)29-24(27-18)21-23(31)20-14-4-5-15(10-14)22(20)30(25(21)32)12-13-2-6-16(26)7-3-13/h2-3,6-9,11,14-15,20,22,28,31H,4-5,10,12H2,1H3,(H,27,29)/t14-,15+,20+,22-/m0/s1
• InChI Key： DEKOYVOWOVJMPM-RLHIPHHXSA-N
• SMILES： S1(C2C=C(C=CC=2NC(C2C(N(CC3C=CC(=CC=3)F)[C@@H]3[C@H](C=2O)[C@H]2CC[C@@H]3C2)=O)=N1)NS(C)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 560.12000
• Monoisotopic Mass: 560.11995504g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 38
• Rotatable Bond Count: 5
• Complexity: 1270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 162Ų

Experimental Properties

• Density: 1.72
• PSA: 162.00000
• LogP: 4.72520

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiadiazines Benzothiadiazines 1,2,4-benzothiadiazine-1,1-dioxides

Additional information on Setrobuvir

Setrobuvir: A Comprehensive Overview

Setrobuvir (CAS No. 1071517-39-9) is a promising antiviral agent that has garnered significant attention in the field of virology and infectious disease research. This compound, also known as VX-480, is primarily investigated for its potential in treating viral infections, particularly those caused by RNA viruses such as hepatitis C virus (HCV). The development of Setrobuvir represents a significant advancement in antiviral therapy, offering a novel mechanism of action that distinguishes it from traditional treatments.

The chemical structure of Setrobuvir is characterized by its unique molecular composition, which includes a nucleoside analog framework. This structure allows the compound to effectively inhibit viral replication by targeting essential viral enzymes. Recent studies have demonstrated that Setrobuvir exhibits potent antiviral activity against a wide range of viral strains, making it a versatile candidate for broad-spectrum antiviral therapy. Its ability to target multiple stages of the viral life cycle further enhances its therapeutic potential.

One of the most notable aspects of Setrobuvir is its mechanism of action. Unlike conventional antiviral agents that primarily target viral entry or replication, Setrobuvir operates by inhibiting the viral RNA-dependent RNA polymerase (RdRP) enzyme. This enzyme is critical for the replication and transcription of viral genetic material, making it an attractive target for antiviral drug development. By disrupting RdRP activity, Setrobuvir can effectively suppress viral replication and reduce the overall viral load in infected individuals.

Recent clinical trials have provided compelling evidence of Setrobuvir's efficacy in treating chronic HCV infection. Studies have shown that the compound achieves high rates of sustained virological response (SVR) in patients, even those who have failed previous treatments with other antiviral agents. Furthermore, Setrobuvir has been demonstrated to exhibit a favorable safety profile, with minimal adverse effects reported in clinical studies. These findings underscore its potential as a first-line treatment option for HCV infection.

Beyond its application in HCV therapy, Setrobuvir has also shown promise in combating other RNA viruses, such as Zika virus and Ebola virus. Preclinical studies have highlighted its broad-spectrum antiviral activity, suggesting that it could be a valuable tool in addressing emerging viral threats. The ability of Setrobuvir to target conserved regions of viral RdRP enzymes further enhances its potential for use against diverse viral pathogens.

The development of Setrobuvir has been driven by advancements in medicinal chemistry and virology research. Researchers have employed cutting-edge techniques, such as high-throughput screening and structure-based drug design, to optimize the compound's pharmacokinetic properties and enhance its therapeutic efficacy. These efforts have resulted in a compound with excellent bioavailability and tissue penetration, enabling effective delivery to infected tissues.

In addition to its antiviral properties, Setrobuvir has also been investigated for its potential use in combination therapies. By combining Setrobuvir with other antiviral agents that target different stages of the viral life cycle, researchers aim to develop more effective treatment regimens with reduced resistance potential. This approach has shown particular promise in addressing the challenges posed by drug-resistant viral strains.

The future prospects for Setrobuvir are highly promising, with ongoing research focusing on expanding its therapeutic applications and improving its delivery mechanisms. Advances in nanotechnology and targeted drug delivery systems are expected to further enhance the efficacy and safety of Setrobuvir, paving the way for its use in a broader range of clinical settings.

In conclusion, Setrobuvir (CAS No. 1071517-39-9) represents a significant breakthrough in antiviral therapy, offering a novel mechanism of action and broad-spectrum activity against RNA viruses. With ongoing research and development efforts, this compound has the potential to revolutionize the treatment of viral infections and address some of the most pressing challenges in global health.